Cas no 1058636-00-2 (Hydroxyisovaleroyl-d3 Carnitine)

• Product Name: Hydroxyisovaleroyl-d3 Carnitine
• CAS No: 1058636-00-2
• MF: C₁₂D₃H₂₀NO₅
• MW: 264.33
• CID: 1059497
• PubChem ID: 131668012
• Update Time: 2025-05-25

Hydroxyisovaleroyl-d3 Carnitine Chemical and Physical Properties

Names and Identifiers

• Hydroxyisovaleroyl-d3 Carnitine
• (2R)-3-Hydroxyisovaleroyl-d3 Carnitine
• (2R)-3-Carboxy-2-(3-hydroxy-3-methyl-1-oxobutoxy)-N,N-dimethyl-N-(methyl-d3)-1-propanaminium inner salt
• IGLHHSKNBDXCEY-MCHJGEEVSA-N
• CID 131668012
• (3R)-3-Hydroxyisovaleroyl-Carnitine-d3
• 1058636-00-2
• (3R)-4-[Dimethyl(trideuteriomethyl)azaniumyl]-3-(3-hydroxy-3-methylbutanoyl)oxybutanoate

• Inchi： 1S/C12H23NO5/c1-12(2,17)7-11(16)18-9(6-10(14)15)8-13(3,4)5/h9,17H,6-8H2,1-5H3/t9-/m1/s1/i3D3
• InChI Key： IGLHHSKNBDXCEY-MCHJGEEVSA-N
• SMILES： O(C(CC(C)(C)O)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 264.17645307g/mol
• Monoisotopic Mass: 264.17645307g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: 0.2

Experimental Properties

• Melting Point: >65oC (dec.)
• Solubility: Methanol (Slightly), Water (Slightly)
• Optical Activity: [α]/D -16.0±2.0°, c = 0.1 in H2O

Hydroxyisovaleroyl-d3 Carnitine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Hydroxyisovaleroyl-d3 Carnitine

Hydroxyisovaleroyl-d3 Carnitine: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Chemical compounds play an indispensable role in the advancement of pharmaceutical research and development. Among these, Hydroxyisovaleroyl-d3 Carnitine (CAS No. 1058636-00-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a detailed exploration of this compound, emphasizing its chemical characteristics, biological significance, and the latest research findings that underscore its relevance in contemporary biochemical and pharmaceutical studies.

The molecular structure of Hydroxyisovaleroyl-d3 Carnitine is characterized by a hydroxyisovaleric acid moiety linked to carnitine through an ester bond. The presence of deuterium isotopes (d3) in the hydroxyisovaleric acid component enhances its stability and makes it particularly valuable for metabolic studies. This compound is synthesized through precise chemical methodologies that ensure high purity and yield, making it suitable for both laboratory research and potential clinical applications.

In recent years, the study of fatty acid derivatives has gained considerable attention due to their involvement in various metabolic pathways. Hydroxyisovaleroyl-d3 Carnitine is no exception, as it has been shown to play a role in energy metabolism, particularly in the transport of fatty acids across mitochondrial membranes. This function is critical for cellular respiration and energy production, making the compound a candidate for therapeutic interventions in metabolic disorders.

One of the most compelling aspects of Hydroxyisovaleroyl-d3 Carnitine is its potential application in studying neurotransmitter synthesis and degradation. Research indicates that certain derivatives of hydroxyisovaleric acid are involved in the biosynthesis of GABA (gamma-aminobutyric acid), a major inhibitory neurotransmitter in the central nervous system. The deuterated form of this compound allows researchers to trace metabolic pathways with greater precision, aiding in the development of new pharmacological agents targeting neurological disorders.

The pharmaceutical industry has shown particular interest in Hydroxyisovaleroyl-d3 Carnitine due to its potential as a precursor for drug synthesis. Its unique chemical properties make it an excellent candidate for developing novel therapeutic agents with improved efficacy and reduced side effects. For instance, studies have explored its use in the synthesis of anticonvulsant drugs, where its ability to modulate neurotransmitter levels could offer significant benefits.

The synthesis and characterization of Hydroxyisovaleroyl-d3 Carnitine have been refined through advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and chromatography. These methods ensure that the compound meets stringent quality standards required for both research and clinical applications. The accuracy of these techniques is crucial for understanding the compound's behavior in biological systems and for optimizing its use in drug development.

In conclusion, Hydroxyisovaleroyl-d3 Carnitine represents a fascinating area of study within chemical and pharmaceutical research. Its unique molecular structure, combined with its biological significance, positions it as a valuable tool for investigating metabolic pathways, neurotransmitter synthesis, and potential therapeutic applications. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing our understanding of biochemical processes and developing innovative treatments for various health conditions.